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Compound of Interest

Compound Name: L 888607 Racemate

Cat. No.: B608433 Get Quote

Application Notes and Protocols: L 888607
Racemate
For Researchers, Scientists, and Drug Development Professionals

Introduction
L 888607 Racemate is a potent antagonist of the prostaglandin D2 receptor 1 (DP1) and the

thromboxane A2 receptor (TP).[1][2][3] This dual activity makes it a valuable tool for

investigating the roles of PGD2 and TXA2 in various physiological and pathological processes,

including inflammation, allergies, and cardiovascular diseases. These application notes provide

detailed protocols for the preparation and storage of L 888607 Racemate stock solutions to

ensure consistent and reliable experimental results.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of L 888607 Racemate is essential for

its proper handling and use in experimental settings.
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Property Value Reference

Molecular Weight 375.84 g/mol [1]

Formula C₁₉H₁₅ClFNO₂S [1]

CAS Number 1030017-51-6 [1]

Appearance
Solid, light yellow to yellow

powder
[1]

Mechanism of Action and Signaling Pathways
L 888607 Racemate exerts its effects by blocking the signaling pathways initiated by the

activation of DP1 and TP receptors.

DP1 Receptor Antagonism: The DP1 receptor is a G-protein coupled receptor (GPCR) that

primarily couples to the Gs alpha subunit (Gαs). Upon activation by its endogenous ligand,

prostaglandin D2 (PGD2), it stimulates adenylyl cyclase (AC), leading to an increase in

intracellular cyclic adenosine monophosphate (cAMP).[4] By blocking this receptor, L 888607
Racemate inhibits the downstream effects of PGD2 mediated by cAMP.

TP Receptor Antagonism: The TP receptor, another GPCR, can couple to at least two G

proteins: Gq (Gαq) and G13 (Gα13).[1] Activation of the Gq pathway leads to the stimulation

of phospholipase C (PLC), resulting in an increase in intracellular calcium ions (Ca²⁺). The

G13 pathway activation stimulates the Rho and Rac families of small GTPases, which are

involved in regulating the cytoskeleton. L 888607 Racemate's antagonism of the TP receptor

blocks these signaling cascades.

Below are diagrams illustrating the signaling pathways affected by L 888607 Racemate.
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Stock Solution Preparation
Proper preparation of stock solutions is critical for obtaining accurate and reproducible results.

Solubility
Solvent Solubility Notes Reference

DMSO
≥ 6 mg/mL (15.96

mM)

Use of newly opened,

anhydrous DMSO is

recommended as it is

hygroscopic.

Ultrasonic treatment

may be required to aid

dissolution.

[1]

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of L 888607
Racemate in DMSO.

Materials:

L 888607 Racemate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

1.5 mL microcentrifuge tube

Pipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional)

Procedure:
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Calculate the required mass:

Molecular Weight (MW) = 375.84 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW = 0.01 mol/L x 0.001 L x 375.84 g/mol = 0.0037584 g = 3.76 mg

Weigh the compound:

Carefully weigh out approximately 3.76 mg of L 888607 Racemate powder and place it

into a 1.5 mL microcentrifuge tube.

Add solvent:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the powder.

Dissolve the compound:

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in an ultrasonic water bath for 5-

10 minutes.[1]

Visual inspection:

Visually inspect the solution to ensure that the compound has completely dissolved and

the solution is clear.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store as recommended in the storage section.
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Storage and Stability
Proper storage is crucial to maintain the activity of L 888607 Racemate.

Form
Storage
Temperature

Stability Reference

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent (e.g.,

DMSO)
-80°C 6 months [1]

-20°C 1 month [1]

Note: For solutions in solvent, it is highly recommended to aliquot the stock solution into single-

use volumes to prevent degradation from multiple freeze-thaw cycles.

Protocols for Preparing Working Solutions for In
Vivo Studies
For in vivo experiments, L 888607 Racemate is typically formulated in a vehicle suitable for

administration. Below are examples of such formulations. It is important to note that the final

concentration and formulation may need to be optimized for your specific experimental model.

Protocol 1: DMSO/PEG300/Tween-80/Saline Formulation

This formulation results in a clear solution with a solubility of ≥ 0.6 mg/mL (1.60 mM).[1]

Prepare a stock solution of L 888607 Racemate in DMSO (e.g., 6 mg/mL).

To prepare 1 mL of the final working solution, sequentially add and mix the following

components:

100 µL of the 6 mg/mL DMSO stock solution

400 µL of PEG300
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50 µL of Tween-80

450 µL of Saline

Protocol 2: DMSO/SBE-β-CD in Saline Formulation

This formulation also yields a clear solution with a solubility of ≥ 0.6 mg/mL (1.60 mM).[1]

Prepare a stock solution of L 888607 Racemate in DMSO (e.g., 6 mg/mL).

To prepare 1 mL of the final working solution, add 100 µL of the 6 mg/mL DMSO stock

solution to 900 µL of a 20% SBE-β-CD solution in saline and mix thoroughly.

Protocol 3: DMSO/Corn Oil Formulation

This formulation provides a clear solution with a solubility of ≥ 0.6 mg/mL (1.60 mM).[1]

Prepare a stock solution of L 888607 Racemate in DMSO (e.g., 6 mg/mL).

To prepare 1 mL of the final working solution, add 100 µL of the 6 mg/mL DMSO stock

solution to 900 µL of corn oil and mix thoroughly.

Disclaimer: These protocols are for reference only. Researchers should independently validate

these methods for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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